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Introduction

Sodium pivalate, the sodium salt of pivalic acid (also known as 2,2-dimethylpropanoic acid), is
a chemical compound of increasing interest in various scientific fields. In its hydrated form, it
finds applications as a reagent in organic synthesis, notably as a base or additive in cross-
coupling reactions, and as a buffering agent in pharmaceutical formulations.[1][2][3] A thorough
understanding of its physical properties is crucial for its effective application and for the
development of robust and reproducible experimental protocols.

This technical guide provides a comprehensive overview of the known physical properties of
sodium pivalate hydrate. It includes quantitative data presented in a structured format, detailed
experimental protocols for the determination of key physical characteristics, and visualizations
of its synthesis and applications.

Core Physical Properties

The physical characteristics of sodium pivalate hydrate are summarized below. It is important to
note that the degree of hydration (the 'x' in the molecular formula) can influence these
properties. The monohydrate is a common form.

Quantitative Data Summary
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Property Value Notes
The anhydrous form is
CsHoNaO2.[4] A common
Molecular Formula CsHosNaO2-xH20 hydrated form is the

monohydrate, CsH11NaOs.[2]
[5]

For the monohydrate (x=1), the

molecular weight is

Molecular Weight 124.11 g/mol (Anhydrous)[6] )
approximately 142.13 g/mol .
[7]
White to almost white
) ) May also appear as colorless
Appearance crystalline powder or solid.[3]
crystals.[3]
[8]
A specific melting point for the
hydrate is not readily available
Melting Point 315 °C (Anhydrous)[4][9] in the cited literature. A safety
data sheet for the hydrate
states "No data available".[10]
This is likely a decomposition
temperature under vacuum
. ) 100-102 °C at 10 Torr rather than a true boiling point
Boiling Point
(Anhydrous)[4][9] for the salt. A safety data sheet
for the hydrate states "No data
available".[10]
Soluble in water.[2][8] Soluble A predicted water solubility for
Solubility in some organic solvents like the anhydrous form is 4.21

alcohols and ethers.[8]

mg/mL.

Hygroscopic Nature

Known to be hygroscopic,

meaning it can absorb

moisture from the atmosphere.

[2]
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Experimental Protocols

Detailed methodologies for the synthesis of sodium pivalate and the determination of its key
physical properties are provided below.

Synthesis of Sodium Pivalate

A common method for the preparation of sodium pivalate is through the neutralization of pivalic
acid with a sodium base.[8]

Procedure:
 In a suitable reaction vessel, dissolve pivalic acid in methanol.

o Add one equivalent of sodium hydroxide, also dissolved in methanol, to the pivalic acid
solution while stirring.

e The reaction mixture is then refluxed for a period of 3 hours.[11]
» Upon cooling, the sodium pivalate will precipitate out of the solution.

e The resulting solid is collected by filtration and washed with a mixture of diethyl ether and
methanol (e.g., 99:1 v/v) to remove any unreacted starting materials or impurities.[11]

e The purified sodium pivalate is then dried under vacuum to remove residual solvents.[11]

Determination of Water of Hydration

The number of water molecules per formula unit of sodium pivalate can be determined
gravimetrically.

Procedure:
o Accurately weigh a clean, dry crucible with its lid.

e Add a known mass of the sodium pivalate hydrate sample to the crucible and record the total

mass.

» Place the crucible on a clay triangle supported by a ring stand.
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e Gently heat the crucible with a Bunsen burner, with the lid slightly ajar to allow water vapor to
escape.

 After an initial period of gentle heating, increase the heat to ensure all water of hydration is
driven off.

 Allow the crucible and its contents to cool to room temperature in a desiccator to prevent
reabsorption of moisture.

» Weigh the cooled crucible, lid, and anhydrous sodium pivalate.
e The difference in mass before and after heating corresponds to the mass of water lost.

e From the mass of water and the mass of the anhydrous salt, the molar ratio of water to
anhydrous sodium pivalate can be calculated, thus determining the formula of the hydrate.

Determination of Solubility

The solubility of sodium pivalate hydrate in water can be determined by preparing a saturated
solution.

Procedure:

e Add an excess amount of sodium pivalate hydrate to a known volume of deionized water in a
flask.

 Stir the mixture at a constant temperature for a sufficient period to ensure that equilibrium is
reached and a saturated solution is formed.

e Once saturated, allow any undissolved solid to settle.
o Carefully withdraw a known volume of the clear supernatant.

o Evaporate the solvent from the withdrawn sample and accurately weigh the remaining solid
residue.

e The solubility can then be expressed in terms of grams of solute per 100 mL of solvent at the
specified temperature.
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Thermal Analysis (TGA/DSC)

Thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC) provide
information on the thermal stability and phase transitions of the material. While specific
TGA/DSC data for sodium pivalate hydrate is not readily available in the reviewed literature, a
general procedure for its analysis is as follows:

Procedure:

Calibrate the TGA and DSC instruments according to the manufacturer's instructions.

e Place a small, accurately weighed sample of sodium pivalate hydrate into an appropriate
sample pan (e.g., aluminum or platinum).

e Place the sample pan and a reference pan in the instrument.

e Heat the sample at a controlled rate (e.g., 10 °C/min) under a controlled atmosphere (e.g.,
nitrogen or air).

e Record the mass loss as a function of temperature (TGA) and the heat flow into or out of the
sample relative to the reference (DSC).

e The TGA curve will show mass loss steps corresponding to dehydration and decompaosition.
The DSC curve will show endothermic or exothermic peaks associated with these events, as
well as melting.

Visualizations

The following diagrams illustrate the synthesis of sodium pivalate and its applications.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENB"E Foundational & Exploratory

Check Availability & Pricing

Pivalic Acid

Precipitation Filtration & Washing Sodium Pivalate

Methanol (solvent)

Click to download full resolution via product page

Caption: Workflow for the synthesis of sodium pivalate.
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Caption: Applications of sodium pivalate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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